![molecular formula C23H25N3O4 B2924139 1-(3,4-Dimethoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine CAS No. 1775309-81-3](/img/structure/B2924139.png)
1-(3,4-Dimethoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3,4-Dimethoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine, or 1-DMP, is an organic compound that has been extensively studied for its potential applications in both scientific research and industrial processes. This compound has unique properties that make it attractive for use in various applications, including its ability to serve as an intermediate in a variety of synthetic pathways. In addition, 1-DMP has been found to exhibit a number of biochemical and physiological effects when applied to various systems, making it a potentially valuable tool in the study of biochemistry and physiology.
Scientific Research Applications
Synthesis and Biological Evaluation
- Synthesis of Spiro Compounds : Research has explored the synthesis of compounds like 1'-methyl-3-phenylspiro[isobenzofuran-1(3H),4'-piperidine], which shares structural similarities with 1-(3,4-Dimethoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine. These compounds show potential as central nervous system agents, particularly in activities like inhibition of tetrabenazine-induced ptosis (Bauer et al., 1976).
- Antimicrobial and Anti-Proliferative Activities : Compounds featuring 1,3,4-oxadiazole and piperidine, similar to the one , have been synthesized and evaluated for their antimicrobial and anti-proliferative activities. These activities are relevant in the context of pathogenic bacteria and cancer cell lines, indicating potential therapeutic applications in these areas (Al-Wahaibi et al., 2021).
Synthesis and Characterization
- Characterization of Derivatives : The process of synthesizing and characterizing derivatives of piperidine and 1,2,4-oxadiazol is significant in understanding the chemical properties and potential applications of these compounds. This involves various spectroscopic techniques and structural elucidation, which are essential for determining their suitability for different scientific applications (Sanjeevarayappa et al., 2015).
Anticancer Properties
- Evaluation as Anticancer Agents : Compounds with a structure similar to 1-(3,4-Dimethoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine have been evaluated for their potential as anticancer agents. This involves synthesizing hybrids of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole and testing their efficacy against various cancer cell lines, which could pave the way for new therapeutic approaches (Rehman et al., 2018).
Antimicrobial Activity
- Synthesis and Antimicrobial Activities : Research has also focused on synthesizing and evaluating the antimicrobial properties of novel compounds derived from piperidine and 1,3,4-oxadiazole. These studies contribute to the understanding of the potential use of such compounds in combating various microbial infections (Jadhav et al., 2017).
properties
IUPAC Name |
(3,4-dimethoxyphenyl)-[4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O4/c1-28-19-9-8-18(15-20(19)29-2)23(27)26-12-10-16(11-13-26)14-21-24-22(25-30-21)17-6-4-3-5-7-17/h3-9,15-16H,10-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAIZIQJZAYIOFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCC(CC2)CC3=NC(=NO3)C4=CC=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Dimethoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.